
Vat violet 13 chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vat violet 13

Cat. No.: B1346701 Get Quote

Vat Violet 13: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Violet 13, also known by its Colour Index name C.I. 68700, is a synthetic vat dye belonging

to the anthraquinone class of colorants.[1] Its complex polycyclic aromatic structure imparts a

distinct blueish-purple hue, making it a valuable colorant for various substrates, particularly

cellulosic fibers like cotton, due to its good affinity.[1] This technical guide provides a detailed

overview of the chemical structure, properties, synthesis, and applications of Vat Violet 13
(CAS No. 4424-87-7), with a focus on presenting quantitative data and experimental

methodologies for a scientific audience.

Chemical Structure and Identification
Vat Violet 13 is a large, complex molecule with a heptacyclic ring system containing nitrogen

and oxygen heteroatoms. Its formal chemical name is Benzo[1,2-c:4,5-c']diacridine-

6,9,15,18(5H,14H)-tetrone.[2][3]

Chemical Structure:

Caption: 2D representation of Vat Violet 13.

Table 1: Chemical Identifiers for Vat Violet 13
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Identifier Value

CAS Number 4424-87-7

C.I. Name Vat Violet 13, 68700

IUPAC Name
Benzo[1,2-c:4,5-c']diacridine-

6,9,15,18(5H,14H)-tetrone

Molecular Formula C₂₈H₁₄N₂O₄[1]

Molecular Weight 442.42 g/mol [1]

SMILES

C1=CC=C2C(=C1)C(=O)C3=C(N2)C4=C(C=C3

)C(=O)C5=C(C4=O)C=CC6=C5NC7=CC=CC=

C7C6=O[4]

InChI

InChI=1S/C28H14N2O4/c31-25-13-5-1-3-7-

19(13)29-23-17(25)11-9-15-21(23)27(33)16-10-

12-18-24(22(16)28(15)34)30-20-8-4-2-6-

14(20)26(18)32/h1-12H,(H,29,31)(H,30,32)[4]

Chemical and Physical Properties
Vat Violet 13 is a deep purple powder with limited solubility in common solvents. Its high

molecular weight and extensive aromatic system contribute to its stability and color.

Table 2: Physicochemical Properties of Vat Violet 13
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Property Value Source

Physical State Deep purple powder [1]

Boiling Point (predicted) 777.7 ± 60.0 °C

Density (predicted) 1.487 g/cm³

Solubility

Insoluble in water. Slightly

soluble in Pyridine, 1,2,3,4-

Tetrahydronaphthalene, and

Xylene.

[1][5]

Behavior in Acid

In concentrated sulfuric acid, it

appears dark orange. Upon

dilution, a purple precipitate is

formed.

[1][5]

Leuco Form

The reduced leuco form is dark

blue. The acidic reduction

leuco form is brown.

[1]

Synthesis
The manufacturing of Vat Violet 13 involves a multi-step process starting from 1,5-

dichloroanthraquinone.

Synthesis Workflow

Starting Materials

Reaction Steps Final Product
1,5-Dichloroanthracene-

9,10-dione

Condensation

 In the presence of Copper

2-Aminobenzoic Acid
(2 equivalents)

Cyclization Vat Violet 13

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

http://www.worlddyevariety.com/vat-dyes/vat-violet-13.html
http://www.worlddyevariety.com/vat-dyes/vat-violet-13.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9855500.htm
http://www.worlddyevariety.com/vat-dyes/vat-violet-13.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9855500.htm
http://www.worlddyevariety.com/vat-dyes/vat-violet-13.html
https://www.benchchem.com/product/b1346701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for Vat Violet 13.

Experimental Protocol
A detailed experimental protocol for the synthesis of Vat Violet 13 is not readily available in the

public domain. However, the general manufacturing method is described as follows:

Condensation: 1,5-Dichloroanthracene-9,10-dione is condensed with two equivalents of 2-

Aminobenzoic acid. This reaction is typically carried out in the presence of a copper catalyst.

[1]

Cyclization: Following the condensation step, the intermediate product undergoes cyclization

to form the final Vat Violet 13 molecule.[1]

Further details regarding reaction conditions such as temperature, pressure, solvent, and

purification methods are not specified in the available literature.

Applications
The primary application of Vat Violet 13 is as a dye for cotton fabrics, exhibiting good affinity

for the material.[1] It can also be used for dyeing wool.[1] Its application extends to direct, anti-

pollution, and discharge printing methods.[1]

Spectral Data
Specific spectral data (e.g., UV-Vis, IR, NMR) for Vat Violet 13 (CAS 4424-87-7) are not

available in the searched literature. The UV-Vis spectrum of the parent compound,

anthraquinone, shows an absorption maximum at 323 nm.[6] The introduction of electron-

donating substituents, such as the amino groups in the structure of Vat Violet 13, is known to

cause a bathochromic (red) shift in the absorption spectrum.[6]

Safety and Toxicology
No specific toxicological data or a comprehensive Material Safety Data Sheet (MSDS) for Vat
Violet 13 (CAS 4424-87-7) could be located in the public domain through the conducted

searches. It is important to note that safety information available for "Solvent Violet 13" (CAS
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81-48-1) is not applicable to Vat Violet 13, as they are distinct chemical compounds. As with all

chemical compounds, appropriate laboratory safety precautions should be taken when

handling Vat Violet 13.

Conclusion
Vat Violet 13 is a well-established anthraquinone vat dye with a defined chemical structure and

a known, albeit generally described, synthetic pathway. Its primary utility lies in the dyeing of

cellulosic fibers. While key chemical and physical properties have been identified, there is a

notable lack of publicly available, detailed experimental protocols for its synthesis, as well as

comprehensive spectral and toxicological data. This information gap presents an opportunity

for further research to fully characterize this commercially significant colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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